(E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile

• IUPAC Name: (E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile
• InChI: InChI=1S/C20H16N2O2/c1-13-19(17-5-3-4-6-18(17)22-13)20(23)15(12-21)11-14-7-9-16(24-2)10-8-14/h3-11,22H,1-2H3/b15-11+
• InChI Key: FAFDZPHCXLSLDN-RVDMUPIBSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)C(=CC3=CC=C(C=C3)OC)C#N
• Isomeric SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)/C(=C/C3=CC=C(C=C3)OC)/C#N
• Molecular Formula: C20H16N2O2
• Molecular Weight: 316.4 g/mol

Description

(E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile, also known as MI-63, is a synthetic compound that has gained attention in scientific research due to its potential applications in cancer treatment. MI-63 is a small molecule inhibitor of the anti-apoptotic protein Mcl-1, which is overexpressed in many types of cancer cells and contributes to their survival and resistance to chemotherapy.

Mechanism of Action

(E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile binds to the BH3-binding groove of Mcl-1, which is a pro-survival protein that is overexpressed in many types of cancer cells. By inhibiting Mcl-1, (E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile induces apoptosis in cancer cells that rely on this protein for survival. The mechanism of action of (E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile has been studied in detail using biochemical and biophysical methods, and the compound has been shown to have high affinity and selectivity for Mcl-1.
Biochemical and Physiological Effects
(E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile has been shown to induce apoptosis in cancer cells that overexpress Mcl-1, both in vitro and in vivo. The compound has also been shown to inhibit tumor growth in animal models of cancer, and to overcome resistance to chemotherapy. (E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile has been studied in several types of cancer, including leukemia, lymphoma, multiple myeloma, and solid tumors. In addition, (E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile has been shown to have low toxicity in normal cells, and to spare healthy tissues from damage.

Advantages and Limitations for Lab Experiments

(E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile has several advantages for lab experiments, including its high affinity and selectivity for Mcl-1, its ability to induce apoptosis in cancer cells, and its low toxicity in normal cells. However, (E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile also has some limitations, such as its relatively low solubility in aqueous solutions, which may require the use of organic solvents or other methods to improve its solubility. In addition, (E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile may have off-target effects on other proteins or pathways, which may need to be considered in experimental design and data interpretation.

Future Directions

For (E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile research may include the development of more potent and selective inhibitors of Mcl-1, the identification of biomarkers that can predict response to (E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile treatment, and the investigation of combination therapies that can enhance the efficacy of (E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile. In addition, (E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile may have applications in other diseases or conditions where apoptosis plays a role, such as neurodegenerative diseases or autoimmune disorders.

Synthesis Methods

The synthesis of (E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile involves several steps, starting from commercially available starting materials. The first step is the synthesis of 2-methyl-1H-indole-3-carboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with 4-methoxyaniline to obtain the intermediate product, which is further reacted with propargyl bromide to form the final product, (E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile. The synthesis of (E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile has been reported in several scientific publications, and the purity and yield of the compound have been optimized through various methods.

Scientific Research Applications

(E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile has been studied extensively in preclinical models of cancer, including cell lines and animal models. The compound has shown promising results in inducing apoptosis (programmed cell death) in cancer cells that overexpress Mcl-1, and has synergistic effects with other chemotherapy agents. (E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile has also been shown to overcome resistance to chemotherapy in cancer cells that are resistant to standard treatments. In addition, (E)-3-(4-methoxyphenyl)-2-(2-methyl-1H-indole-3-carbonyl)prop-2-enenitrile has been studied in combination with other targeted therapies, such as inhibitors of the Bcl-2 family of proteins, and has shown additive or synergistic effects.